2,4-dimethyl-N-[2-(1H-1,2,4-triazol-1-yl)ethyl]benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“2,4-dimethyl-N-[2-(1H-1,2,4-triazol-1-yl)ethyl]benzenesulfonamide” is a compound that contains a 1,2,4-triazole ring. The 1,2,4-triazole ring is a privileged scaffold in medicinal chemistry and is found in a variety of drugs used in clinical therapy . It is known for its high affinity to biological receptors due to its dipole character, hydrogen bonding capacity, rigidity, and solubility .
Synthesis Analysis
While specific synthesis methods for “2,4-dimethyl-N-[2-(1H-1,2,4-triazol-1-yl)ethyl]benzenesulfonamide” were not found, a series of 4-(1H-1,2,4-triazol-1-yl)benzoic acid hybrids were successfully synthesized and their structures were established by NMR and MS analysis .
Molecular Structure Analysis
The 1,2,4-triazole ring, a key component of the compound, exists in two tautomeric forms A and B, with 1H-1,2,4-triazole (A) being more stable than 4H-1,2,4-triazole (B) .
Scientific Research Applications
Antifungal Activity
Imidazole derivatives, including 2,4-dimethyl-N-[2-(1H-1,2,4-triazol-1-yl)ethyl]benzenesulfonamide, have shown promising antifungal properties. Researchers have investigated their efficacy against fungal strains such as Candida albicans and Rhizopus oryzae . These compounds could potentially serve as antifungal agents in clinical applications.
Antitubercular Potential
In a study, 6-(4-substituted phenyl)-2-(3,5-dimethyl-1H-pyrazol-1-yl)imidazo[2,1-b][1,3,4]thiadiazole derivatives (which contain an imidazole ring) were evaluated for anti-tubercular activity against Mycobacterium tuberculosis strains. Some of these compounds exhibited potent anti-tubercular effects .
Cytotoxic Activity
1,2,4-Triazole hybrids (including 2,4-dimethyl-N-[2-(1,2,4-triazol-1-yl)ethyl]benzenesulfonamide) have been synthesized and evaluated for cytotoxicity against cancer cell lines. These hybrids demonstrated varying levels of inhibitory activity against MCF-7 and HCT-116 cells .
Stress Response Enhancement
Interestingly, this compound has been associated with enhancing the body’s stress response, particularly in cases of oxidative stress, temperature fluctuations, and nutritional imbalances. It may improve coat quality, reduce mortality during transportation stress, and minimize the occurrence of PSE (pale, soft, exudative) meat in slaughtered animals .
Other Potential Applications
Beyond the mentioned areas, imidazole-containing compounds have been investigated for their antibacterial, anti-inflammatory, antiviral, and antioxidant properties. Commercially available drugs containing a 1,3-diazole ring (the core structure of imidazole) include clemizole, omeprazole, metronidazole, and more .
Future Directions
The 1,2,4-triazole ring is an integral part of a variety of drugs available in clinical therapy . Therefore, “2,4-dimethyl-N-[2-(1H-1,2,4-triazol-1-yl)ethyl]benzenesulfonamide” and similar compounds could potentially be used as a structural optimization platform for the design and development of more selective and potent anticancer molecules .
properties
IUPAC Name |
2,4-dimethyl-N-[2-(1,2,4-triazol-1-yl)ethyl]benzenesulfonamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N4O2S/c1-10-3-4-12(11(2)7-10)19(17,18)15-5-6-16-9-13-8-14-16/h3-4,7-9,15H,5-6H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RHWPIJNIKWYCIV-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)S(=O)(=O)NCCN2C=NC=N2)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N4O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.35 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,4-dimethyl-N-[2-(1H-1,2,4-triazol-1-yl)ethyl]benzenesulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.